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Isopyrazam Resistance: FAQ for Researchers

The following table addresses key technical questions relevant to research and development.

. . Source /
Question Evidence-Based Answer & Key Data L
Citation
What is the resistance Risk is assessed as low to moderate. Laboratory- [1][2]
risk for Rhizoctonia generated resistant mutants show reduced fitness (slower
solani to isopyrazam? growth, lower pathogenicity).
What are the known Target-site mutations in the Succinate Dehydrogenase [1] [2] [3]
molecular mechanisms of (SDH) complex. Key mutations include SDHB-H249L
resistance? (moderate resistance) and a novel SDHC-I78F (moderate
to high resistance).
Is there cross-resistance Yes, positive cross-resistance exists with other SDHI [1] [2]
with other fungicides? fungicides like thifluzamide. No cross-resistance was
found with non-SDHI fungicides (e.g., prochloraz,
tebuconazole, azoxystrobin).
What is the baseline In a study of 113 isolates, the average ECso was 0.0101 * [1]112]
sensitivity of R. solani to 0.0064 pg/mL, with a range of 0.0018 to 0.0336 pg/mL.
isopyrazam? The baseline sensitivity curve is unimodal.
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Experimental Protocol: Baseline Sensitivity and Mutant
Generation

The workflow below outlines a key methodology for assessing resistance risk, based on published research

[1] [2] [3].

Establish Baseline Sensitivity
» Determine ECso values
* Analyze distribution (unimodal curve)

Generate Resistant Mutants
* UV mutagenesis
 Fungicide selection pressure

Characterize Mutants

Fitness Cost Assay
» Mycelial growth rate
» Pathogenicity test
» Biomass production

Cross-Resistance Assay Resistance Mechanism Analysis
* Test other SDHIs (e.qg., thifluzamide) » Sequence SDH subunits (B, C, D)
* Test non-SDHI fungicides » Molecular docking studies

Click to download full resolution via product page

Practical Resistance Management Strategies
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For researchers designing field trials or developing application guidelines, the following integrated strategies

are recommended to delay resistance development [1] [4]:

¢ Fungicide Rotation: Rotate isopyrazam with fungicides from different FRAC groups that have no
cross-resistance. Effective options include:

o Demethylation Inhibitors (DMI | FRAC Code 3): e.g., Prochloraz, Tebuconazole [1].
o Quinone outside Inhibitors (Qol / FRAC Code 11): e.g., Azoxystrobin [1].
o Methyl Benzimidazole Carbamates (MBC | FRAC Code 1): e.g., Carbendazim [1].

e Use of Mixtures: Combine isopyrazam with a partner fungicide from a different mode-of-action
group. This can provide multiple, simultaneous targets for the pathogen and reduce the selection
pressure for resistant mutants.

¢ Pathogen & Resistance Monitoring: Continuously monitor field populations for shifts in sensitivity
and the emergence of known SDH mutations to inform management decisions.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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